![molecular formula C15H13N5O4 B2753804 1-methyl-2-oxo-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-1,2-dihydropyridine-3-carboxamide CAS No. 2034503-75-6](/img/structure/B2753804.png)
1-methyl-2-oxo-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-1,2-dihydropyridine-3-carboxamide
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Description
1-methyl-2-oxo-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C15H13N5O4 and its molecular weight is 327.3. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Heterocyclic Compound Development
Researchers have synthesized novel heterocyclic compounds containing the 1,2,4-oxadiazole moiety, which is structurally related to the query compound. These compounds are expected to exhibit enhanced hypertensive activity due to their specific structural configurations (Kumar & Mashelker, 2007). Another study demonstrated the synthesis of 4-(1,2,4-oxadiazol-5-yl)pyrrolidin-2-one derivatives, indicating a method for creating novel bicyclic systems with potential biological activities (Kharchenko, Detistov, & Orlov, 2008).
Potential Anticancer Activity
Substituted 1,3,4-oxadiazoles and their derivatives have been investigated for their anticancer properties. The design of these compounds incorporates tetrahydropyridine (THP) moieties, which are believed to enhance biological activity. Initial studies indicate moderate cytotoxicity against certain cancer cell lines, suggesting a promising avenue for the development of new anticancer agents (Redda & Gangapuram, 2007).
Exploration of Bioisosteric Replacements
Oxadiazoles, including 1,2,4- and 1,3,4-oxadiazole derivatives, have been explored as bioisosteric replacements for ester and amide functionalities in drug molecules. This research highlights the lower lipophilicity and improved metabolic stability of 1,3,4-oxadiazole isomers compared to their 1,2,4 counterparts, underlining the potential for these structures in medicinal chemistry (Boström et al., 2012).
Antidiabetic Activity
Derivatives featuring the dihydropyrimidine and 1,3,4-oxadiazole moieties have been synthesized and assessed for their antidiabetic potential. These compounds were tested for their ability to inhibit alpha-amylase, a key enzyme in carbohydrate digestion, indicating a potential mechanism for managing blood sugar levels (Lalpara et al., 2021).
properties
IUPAC Name |
1-methyl-2-oxo-N-[[3-(2-oxo-1H-pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl]pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N5O4/c1-20-6-2-3-10(15(20)23)14(22)17-8-12-18-13(19-24-12)9-4-5-16-11(21)7-9/h2-7H,8H2,1H3,(H,16,21)(H,17,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMOJKGSOZNVYRS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC=C(C1=O)C(=O)NCC2=NC(=NO2)C3=CC(=O)NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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